2-(7-(4-chlorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[7-(4-chlorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H19ClN4O4S/c1-12-24-20-21(32-12)19(13-4-6-14(23)7-5-13)26-27(22(20)29)11-18(28)25-15-8-9-16(30-2)17(10-15)31-3/h4-10H,11H2,1-3H3,(H,25,28)
• InChI Key: AFGMDIGQIFLTQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN4O4S
• Molecular Weight: 470.9 g/mol

Description

2-(7-(4-chlorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN4O4S and its molecular weight is 470.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Research on bioactive benzothiazolinone acetamide analogs has shown their potential in photovoltaic applications and ligand-protein interactions. These compounds demonstrate good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Furthermore, molecular docking studies indicate significant binding interactions with Cyclooxygenase 1 (COX1), suggesting potential for therapeutic applications (Mary et al., 2020).

Antioxidant and Antimicrobial Activities

Another study on N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides highlighted their synthesis and preliminary evaluation for antioxidant and antimicrobial activities. These compounds were found to possess potential antioxidant and antimicrobial properties, suggesting their applicability in developing new therapeutic agents (Ahmad et al., 2010).

Metabolic Stability Improvement

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors involved investigating various 6,5-heterocycles to improve metabolic stability. This study illustrates the importance of molecular modifications in enhancing the pharmacokinetic profiles of therapeutic compounds, potentially relevant for the development of compounds with improved drug-like properties (Stec et al., 2011).